Methyl 7-(2,4-dimethoxyphenyl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate

• Molecular Formula: C15H17N5O4
• Molecular Weight: 331.33 g/mol
• IUPAC Name: methyl 7-(2,4-dimethoxyphenyl)-5-methyl-1,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C15H17N5O4/c1-8-12(14(21)24-4)13(20-15(16-8)17-18-19-20)10-6-5-9(22-2)7-11(10)23-3/h5-7,13H,1-4H3,(H,16,17,19)
• InChI Key: GZWWMWCQJFFGBB-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C(N2C(=N1)N=NN2)C3=C(C=C(C=C3)OC)OC)C(=O)OC
• Canonical SMILES: CC1=C(C(N2C(=NN=N2)N1)C3=C(C=C(C=C3)OC)OC)C(=O)OC

Description

Methyl 7-(2,4-dimethoxyphenyl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate, commonly known as MDP, is a novel organic compound that has gained significant attention in recent years. This compound belongs to the class of tetrazolopyrimidine derivatives and has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of MDP is not fully understood yet. However, it has been proposed that MDP exerts its pharmacological effects by modulating various signaling pathways involved in cell proliferation, inflammation, and pain. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are involved in the synthesis of inflammatory mediators. Moreover, MDP has also been shown to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects
MDP has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). Moreover, MDP has also been shown to reduce the levels of prostaglandin E2 (PGE2), which is a potent inflammatory mediator. In addition, MDP has been reported to reduce the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

MDP has several advantages for lab experiments. It is a stable and easily synthesizable compound, which makes it suitable for large-scale production. Moreover, MDP has shown potent pharmacological activities at low concentrations, which makes it a promising lead compound for drug discovery. However, MDP has some limitations for lab experiments. It is a relatively new compound, and its pharmacokinetic and toxicological profiles are not fully understood yet. Moreover, the mechanism of action of MDP is not fully elucidated, which makes it challenging to design targeted experiments.

Future Directions

MDP has shown promising results in various scientific research applications. However, there is still a lot of scope for future research. Some of the future directions for MDP research include:
1. Elucidating the mechanism of action of MDP
2. Investigating the pharmacokinetic and toxicological profiles of MDP
3. Designing targeted experiments to explore the potential of MDP as a lead compound for drug discovery
4. Investigating the potential of MDP as a diagnostic tool for the detection of cancer cells
5. Investigating the potential of MDP as a therapeutic agent for various diseases, such as cancer, inflammation, and pain.
Conclusion
MDP is a novel organic compound that has shown promising results in various scientific research applications. It has exhibited potent antitumor, anti-inflammatory, and analgesic activities. Moreover, MDP has also shown potential as a diagnostic tool for the detection of cancer cells. However, further research is required to fully understand the mechanism of action, pharmacokinetic and toxicological profiles, and potential therapeutic applications of MDP.

Synthesis Methods

MDP can be synthesized using the one-pot three-component reaction of 5-aminotetrazole, dimethyl acetylenedicarboxylate, and 2,4-dimethoxybenzaldehyde. The reaction takes place in the presence of a suitable catalyst and solvent, and the final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

MDP has shown promising results in various scientific research applications, including medicinal chemistry, pharmacology, and drug discovery. It has been reported to exhibit potent antitumor, anti-inflammatory, and analgesic activities. Moreover, MDP has also shown potential as a diagnostic tool for the detection of cancer cells.